Afobazol HCl

• CAS No.: 173352-39-1
• Product Name: Afobazol HCl
• Molecular Formula: C15H22ClN3O2S
• Molecular Weight: 343.9 g/mol
• IUPAC Name: 4-[2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]ethyl]morpholine;hydrochloride
• Standard InChI: InChI=1S/C15H21N3O2S.ClH/c1-2-20-12-3-4-13-14(11-12)17-15(16-13)21-10-7-18-5-8-19-9-6-18;/h3-4,11H,2,5-10H2,1H3,(H,16,17);1H
• Standard InChIKey: MYSRFAUFQZYTOV-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCCN3CCOCC3.Cl
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCCN3CCOCC3.Cl
• Appearance: Solid powder
• Description: Afobazol HCl is an anxiolytic drug.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Afobazol HCl, Afobazol Hydrochloride
• Reference: 1: Katnik C, Garcia A, Behensky AA, Yasny IE, Shuster AM, Seredenin SB, Petrov AV, Seifu S, McAleer J, Willing A, Cuevas J. Treatment with afobazole at delayed time points following ischemic stroke improves long-term functional and histological outcomes. Neurobiol Dis. 2014 Feb;62:354-64. doi: 10.1016/j.nbd.2013.10.011. PubMed PMID: 24141021.; 2: Behensky AA, Yasny IE, Shuster AM, Seredenin SB, Petrov AV, Cuevas J. Stimulation of sigma receptors with afobazole blocks activation of microglia and reduces toxicity caused by amyloid-β25-35. J Pharmacol Exp Ther. 2013 Nov;347(2):458-67. doi: 10.1124/jpet.113.208348. PubMed PMID: 24006337.
• PubChem Compound: 9862936
• Last Modified: Nov 11 2021